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Compound of Interest

Compound Name: Saluamine

Cat. No.: B195200

For researchers and scientists engaged in drug development, the proper handling and disposal
of chemical compounds are paramount to ensuring a safe and compliant laboratory
environment. This guide provides essential, step-by-step procedures for the proper disposal of
Saluamine, a metabolite of Furosemide, intended for research use.[1][2] Adherence to these
guidelines will help mitigate risks and ensure that disposal practices align with safety and
environmental regulations.

Immediate Safety and Handling Considerations

Before initiating any disposal procedures, it is crucial to handle Saluamine with appropriate
personal protective equipment (PPE). Standard laboratory practice dictates the use of safety
glasses with side shields, gloves, and a lab coat. In settings with potential for aerosolization, a
fume hood should be utilized to minimize inhalation exposure.

Quantitative Data Summary

While a comprehensive Safety Data Sheet (SDS) with specific disposal instructions for
Saluamine is not publicly available, its known chemical and physical properties are
summarized below. This information is critical for waste characterization and management.
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Property Value Reference
CAS Number 3086-91-7 [1][3]
Molecular Formula C7H7CIN204S [1][3]
Molecular Weight 250.66 g/mol [11[3]
Appearance White Solid [4]

Purity >98% [3]

Storage 4°C, protect from light [3]

Step-by-Step Disposal Protocol

The following protocol outlines the recommended procedure for the disposal of Saluamine.
This is a general guideline based on best practices for chemical waste management and
should be adapted to comply with institutional and local regulations.

1. Waste ldentification and Segregation:
e Treat all Saluamine waste as hazardous chemical waste.

e Segregate Saluamine waste from other waste streams. Do not mix it with non-hazardous
trash or other chemical waste unless explicitly permitted by your institution's waste
management plan.

e This includes unused or expired product, contaminated labware (e.g., pipette tips, vials), and
any spill cleanup materials.

2. Containerization:

o Use a designated, compatible, and properly sealed hazardous waste container. The
container must be in good condition and have a secure lid.

o For solid waste, a clearly labeled, sealed plastic bag or a puncture-proof container for sharps
is appropriate.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.scbt.com/p/saluamine-3086-91-7
https://www.chemscene.com/product/3086-91-7-cs-0323685.html
https://www.scbt.com/p/saluamine-3086-91-7
https://www.chemscene.com/product/3086-91-7-cs-0323685.html
https://www.scbt.com/p/saluamine-3086-91-7
https://www.chemscene.com/product/3086-91-7-cs-0323685.html
https://www.lgcstandards.com/CR/en/p/TRC-S100500
https://www.chemscene.com/product/3086-91-7-cs-0323685.html
https://www.chemscene.com/product/3086-91-7-cs-0323685.html
https://www.benchchem.com/product/b195200?utm_src=pdf-body
https://www.benchchem.com/product/b195200?utm_src=pdf-body
https://www.benchchem.com/product/b195200?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

» For solutions containing Saluamine, use a labeled, leak-proof bottle. Do not overfill the
container; allow for at least 10% headspace to accommodate expansion.

3. Labeling:

» Properly label the waste container with the words "Hazardous Waste."

e The label must include:

The full chemical name: "Saluamine" and its CAS number: "3086-91-7".

o

[e]

The approximate quantity or concentration of Saluamine in the container.

o

The date the waste was first added to the container.

[¢]

The name of the principal investigator or laboratory contact.
4. Storage of Waste:

o Store the sealed and labeled waste container in a designated satellite accumulation area
(SAA) within the laboratory.

o The SAA must be under the control of the laboratory personnel and away from general
laboratory traffic.

e Ensure the storage area is secure and prevents unauthorized access.
5. Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the hazardous waste.

e Do not attempt to dispose of Saluamine down the drain or in the regular trash.[5]

» Disposal must be conducted through a licensed hazardous waste disposal company
arranged by your institution.

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Saluamine.

Saluamine Waste Generated

Improper Disposal

Identify as Hazardous Chemical Waste (Drain or Trash)

Y

Regulatory Non-Compliance
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Y

Place in a Labeled, Compatible Container

Y

Label with '"Hazardous Waste', Chemical Name, CAS#, Date, and Contact|

Y
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Contact EHS for Waste Pickup

Disposal by Licensed Hazardous Waste Vendor
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Saluamine Disposal Workflow

Disclaimer: The information provided in this guide is intended for trained laboratory
professionals and is based on general best practices for chemical waste disposal. It is not a
substitute for a formal Safety Data Sheet (SDS) or your institution's specific waste
management protocols. Always consult your institution's Environmental Health and Safety
(EHS) department and the chemical supplier's SDS for definitive guidance on the safe handling
and disposal of Saluamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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